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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the existing scientific literature on

Metobromuron, a phenylurea herbicide. The document covers its core mechanism of action,

toxicological profile, metabolic pathways, environmental fate, and the analytical methodologies

used for its detection and quantification. All quantitative data has been consolidated into

structured tables, and key processes are visualized through diagrams to facilitate a clear

understanding for research and development professionals.

Core Concepts: Chemical Identity and Use
Metobromuron (CAS No: 3060-89-7; Chemical Formula: C₉H₁₁BrN₂O₂) is a selective, pre-

emergence herbicide used to control annual broad-leaved weeds and grasses.[1][2] It belongs

to the substituted urea class of herbicides and is categorized as a Group 5 herbicide by the

Herbicide Resistance Action Committee (HRAC Group C2), which acts by inhibiting

photosynthesis.[2][3] Metobromuron is primarily applied to the soil surface before crop

emergence and is taken up by the roots of developing weeds.[3] It is registered for use on

crops such as potatoes, sunflowers, soybeans, and tomatoes in various regions, including

Europe and New Zealand.

Mechanism of Action
The primary herbicidal activity of Metobromuron stems from its role as an inhibitor of

photosynthetic electron transport at photosystem II (PS II). It binds to the D1 quinone-binding
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protein within the PS II complex, thereby blocking the plastoquinone (PQ) binding site. This

interruption halts the flow of electrons, which in turn stops the production of ATP and NADPH,

the energy and reducing power necessary for carbon fixation. The ultimate result is the

cessation of photosynthesis, leading to the death of the target weed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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